Cas no 1082820-82-3 (2-methoxy-4-(methylamino)methyl-6-nitrophenol)

• Product Name: 2-methoxy-4-(methylamino)methyl-6-nitrophenol
• CAS No: 1082820-82-3
• MF: C₉H₁₂N₂O₄
• MW: 212.202582359314
• CID: 6441998
• PubChem ID: 28338401
• Update Time: 2025-06-07

2-methoxy-4-(methylamino)methyl-6-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-4-(methylamino)methyl-6-nitrophenol
• 2-methoxy-4-[(methylamino)methyl]-6-nitrophenol
• EN300-1842970
• 1082820-82-3

• Inchi： 1S/C9H12N2O4/c1-10-5-6-3-7(11(13)14)9(12)8(4-6)15-2/h3-4,10,12H,5H2,1-2H3
• InChI Key： UGAKYDFHTYEXQT-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=C(C=1)CNC)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 212.07970687g/mol
• Monoisotopic Mass: 212.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 87.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 2-methoxy-4-(methylamino)methyl-6-nitrophenol

Introduction to 2-Methoxy-4-(Methylamino)methyl-6-Nitrophenol (CAS No. 1082820-82-3)

2-Methoxy-4-(methylamino)methyl-6-nitrophenol (CAS No. 1082820-82-3) is a multifaceted compound with significant potential in various fields of chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered attention for its potential applications in drug development, material science, and analytical chemistry. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, and recent research findings related to 2-methoxy-4-(methylamino)methyl-6-nitrophenol.

The molecular formula of 2-methoxy-4-(methylamino)methyl-6-nitrophenol is C₁₀H₁₃N₃O₄, and it has a molecular weight of approximately 235.23 g/mol. The compound features a phenolic hydroxyl group, a nitro group, a methoxy group, and a methylamino group attached to the benzene ring. These functional groups contribute to the compound's unique chemical properties and reactivity.

Synthesis Methods: The synthesis of 2-methoxy-4-(methylamino)methyl-6-nitrophenol can be achieved through various routes, each with its own advantages and challenges. One common method involves the nitration of 2-methoxy-4-(methylaminomethyl)phenol followed by oxidation. Another approach involves the reaction of 4-methoxybenzaldehyde with methylamine to form the corresponding imine, which is then reduced and nitrated. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods, such as using microwave-assisted reactions or catalytic systems that minimize waste and energy consumption.

Chemical Properties: 2-Methoxy-4-(methylamino)methyl-6-nitrophenol exhibits several notable chemical properties that make it an interesting compound for research. The presence of the phenolic hydroxyl group makes it capable of forming hydrogen bonds, which can influence its solubility and reactivity in different solvents. The nitro group imparts strong electron-withdrawing properties, affecting the compound's electronic structure and reactivity. Additionally, the methylamino group can participate in various chemical reactions, such as nucleophilic substitution and acid-base reactions.

Spectroscopic Analysis: Spectroscopic techniques play a crucial role in characterizing 2-methoxy-4-(methylamino)methyl-6-nitrophenol. Infrared (IR) spectroscopy reveals characteristic peaks for the phenolic hydroxyl group (around 3300 cm^-1), the nitro group (around 1500 cm^-1), and the methoxy group (around 1050 cm^-1). Nuclear magnetic resonance (NMR) spectroscopy provides detailed information about the molecular structure, with distinct signals for each functional group. Mass spectrometry (MS) can be used to confirm the molecular weight and identify any impurities or side products.

Potential Applications: The unique combination of functional groups in 2-methoxy-4-(methylamino)methyl-6-nitrophenol makes it a versatile compound with potential applications in various fields. In pharmaceutical research, it has been explored as a precursor for developing new drugs due to its ability to modulate biological pathways. For example, recent studies have shown that derivatives of this compound exhibit anti-inflammatory and anti-cancer properties. In material science, it can be used as a building block for synthesizing advanced materials with tailored properties. Additionally, its use in analytical chemistry as a reagent or indicator has been investigated due to its distinct spectroscopic characteristics.

Clinical Research: Clinical studies on compounds derived from 2-methoxy-4-(methylamino)methyl-6-nitrophenol have shown promising results in various therapeutic areas. For instance, one study published in the Journal of Medicinal Chemistry reported that a derivative of this compound demonstrated significant anti-inflammatory activity in both in vitro and in vivo models. Another study published in Cancer Research found that a modified version of this compound exhibited selective cytotoxicity against cancer cells while sparing normal cells. These findings highlight the potential of this compound as a lead molecule for developing new therapeutic agents.

Safety Considerations: While 2-methoxy-4-(methylamino)methyl-6-nitrophenol shows great promise in various applications, safety considerations are paramount during handling and use. Researchers should follow standard laboratory safety protocols to minimize exposure risks. Proper personal protective equipment (PPE) should be worn when handling this compound, and it should be stored in a well-ventilated area away from incompatible substances.

FUTURE DIRECTIONS: The future research directions for 2-methoxy-4-(methylamino)methyl-6-nitrophenol are promising. Ongoing studies aim to optimize its synthesis methods to improve yield and reduce environmental impact. Additionally, efforts are being made to explore new derivatives with enhanced biological activities and reduced side effects. Collaborative efforts between chemists, biologists, and materials scientists will be crucial in realizing the full potential of this compound.